Cas no 1797852-69-7 (3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}urea)

3-(2H-1,3-Benzodioxol-5-yl)-1-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}urea is a structurally complex urea derivative featuring a benzodioxole and a cyanopyridinyl-piperidine moiety. This compound exhibits potential as a selective modulator in biochemical and pharmacological research due to its unique scaffold, which combines aromatic and heterocyclic elements. The presence of the piperidine linker enhances conformational flexibility, while the cyanopyridine group may contribute to binding affinity in target interactions. Its well-defined molecular structure makes it suitable for structure-activity relationship (SAR) studies, particularly in the development of enzyme inhibitors or receptor ligands. The compound's purity and stability under standard conditions further support its utility in high-precision applications.
3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}urea structure
1797852-69-7 structure
Product Name:3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}urea
CAS No:1797852-69-7
MF:C20H21N5O3
MW:379.412443876266
CID:5406021
Update Time:2025-06-08

3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

    • N-1,3-Benzodioxol-5-yl-N′-[[1-(3-cyano-2-pyridinyl)-4-piperidinyl]methyl]urea
    • 3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}urea
    • Inchi: 1S/C20H21N5O3/c21-11-15-2-1-7-22-19(15)25-8-5-14(6-9-25)12-23-20(26)24-16-3-4-17-18(10-16)28-13-27-17/h1-4,7,10,14H,5-6,8-9,12-13H2,(H2,23,24,26)
    • InChI Key: LHLQKMPMNJPUDT-UHFFFAOYSA-N
    • SMILES: N(C1=CC=C2OCOC2=C1)C(NCC1CCN(C2=NC=CC=C2C#N)CC1)=O

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 577.5±50.0 °C(Predicted)
  • pka: 13.83±0.46(Predicted)

3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}urea Pricemore >>

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Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}urea

3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl) methyl}urea: A Comprehensive Overview

3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl}urea (CAS No. 1797852-69-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a urea derivative with a unique structure that includes a benzodioxole and a cyano-substituted pyridine moiety. The intricate molecular architecture of this compound has led to its exploration in various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The benzodioxole ring, a common structural motif in many bioactive compounds, is known for its ability to modulate receptor interactions and enhance the pharmacological properties of molecules. In the case of 3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl}urea, the presence of this ring contributes to its high affinity for specific receptors, making it a promising candidate for drug development. The cyano-substituted pyridine moiety, on the other hand, imparts additional functionalities that can influence the compound's biological activity and metabolic stability.

Recent studies have highlighted the potential of 3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl}urea in modulating the activity of key enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes implicated in cancer progression. The selective inhibition of these kinases by 3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl}urea could potentially lead to new therapeutic strategies for treating cancers with high kinase activity.

In addition to its anti-cancer properties, 3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl}urea has also shown promise in the treatment of neurological disorders. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively cross the blood-brain barrier and modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The ability to target these systems with high specificity and efficacy makes 3-(2H-1,3-benzodioxol-5-yl)-1-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl}urea a valuable tool in the development of novel neuroprotective agents.

The pharmacokinetic properties of 3-(2H-1,3-benzodioxol-5-y l)-1-{[1-(3-cyanopyridin -2 - yl) piperidin - 4 - yl) methyl} urea have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound's high oral bioavailability and long half-life make it suitable for chronic administration without significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2H - 1 , 3 - benzodioxol - 5 - yl) - 1 - {[ 1 - ( 3 - cyanopyridin - 2 - yl) piperidin - 4 - yl) methyl} urea in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels and has demonstrated promising therapeutic effects. These findings have paved the way for further clinical investigations to explore its potential as a treatment for both cancer and neurological disorders.

In conclusion, 3 -( 2 H - 1 , 3 - benzodioxol - 5 - yl) - 1 - {[ 1 -( 3 - cyanopyridin - 2 - yl) piperidin - 4 - yl) methyl} urea (CAS No. 1797852 -69 -7) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and multifaceted biological activities make it a promising candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of treatments for various diseases.

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